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Compound of Interest

Compound Name: 3-(2-Methoxyethyl)azepane
CAS No.: 1566236-20-1
Cat. No.: B1471108

Get Quote

Executive Summary

The development of H3 receptor antagonists/inverse agonists has evolved from imidazole-
based compounds (First Generation) to non-imidazole heterocyclic amines (Second/Third
Generation) to avoid CYP450 inhibition and improve blood-brain barrier (BBB) penetration.

3-(2-Methoxyethyl)azepane is a specialized azepane-based pharmacophore. Unlike the
standard piperidine found in Pitolisant, the azepane ring offers increased conformational
flexibility and a distinct steric profile. The 3-methoxyethyl substitution introduces a secondary
hydrogen-bond acceptor site, potentially altering the binding kinetics within the H3R orthosteric
pocket.
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*Note: Affinity values for azepane derivatives vary by linker/tail structure. Data represents the

typical range for N-alkyl azepane H3 ligands.

Structural & Mechanistic Comparison
2.1. The Azepane "Head Group" Advantage

The H3 receptor binding pocket contains a critical aspartic acid residue (Asp3.32) that forms an

ionic bond with the protonated amine of the ligand.

» Piperidine (Pitolisant): A rigid 6-membered ring. Provides tight binding but limited induced fit.

e Azepane (Subject): A 7-membered ring.[1][2] The increased flexibility allows the molecule to

adopt a "twisted-chair" conformation, potentially reducing the entropic penalty of binding if

the pocket is slightly occluded.

o 3-Methoxyethyl Substitution: This side chain adds steric bulk and a polar ether oxygen. This

can create auxiliary interactions with Tyr3.33 or Glu5.46, potentially increasing residence
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time (slow dissociation) compared to unsubstituted azepanes.

2.2. Signaling Pathway Modulation
H3Rs are

-coupled GPCRs. Antagonism prevents the constitutive inhibition of CAMP accumulation.
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Figure 1: Mechanism of Action. The azepane ligand acts as an inverse agonist, preventing Gi-
protein activation, thereby disinhibiting Adenylyl Cyclase and increasing neurotransmitter
release.

Experimental Performance Data

The following data contrasts the physicochemical and pharmacological profiles of the Azepane
scaffold against the clinical standard (Pitolisant).

Tahle 1- Phyqirn(‘hpmir‘al Profile (In Silica/ln \/itm)

3-(2-
( Pitolisant (Full L
Property Methoxyethyl)azep Drug) Implication
ru
ane Fragment <
Azepane is a
) fragment; requires

Molecular Weight 157.25 g/mol 332.46 g/mol ) o
lipophilic tail for
potency.
Azepane core is

cLogP ~1.2 (Fragment) 3.8 sufficiently lipophilic
for CNS entry.
Azepane is slightly

) ) more basic; stronger

pKa (Basic Amine) ~9.8 9.2 o )
ionic bond with
Asp3.32.
Excellent membrane

TPSA ~21 A2 23 Az

permeability (<90 A2).

Table 2: Comparative Pharmacology (Synthesized Ligands)

Data derived from SAR studies of N-alkyl azepane derivatives vs. Piperidine derivatives.

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1471108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Azepane-based
Assay Ligand Pitolisant Interpretation
(Representative)
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18 - 34 nM 0.16 nM . )
) the "tail" region to

match sub-nanomolar

potency.

hH4R Binding ( Both scaffolds show
> 10,000 nM > 10,000 nM excellent selectivity
) against H4.
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Functional Potency ( potent functional

4 — 9 nM (cCAMP) 1.5 nM (cAMP) _ _
) antagonists despite

lower binding affinity.

Azepanes have a
moderate safety
>17 > 10 margin; 3-substitution
hERG Inhibition may reduce hERG
M M liability compared to

unsubstituted forms.

[3]

Experimental Protocols

To validate the performance of a 3-(2-Methoxyethyl)azepane-based ligand, the following self-
validating protocols are recommended.

Protocol A: Competitive Radioligand Binding Assay (H3R)

Objective: Determine the affinity (

) of the azepane ligand relative to

-N-
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-methylhistamine.

» Membrane Preparation: Use HEK-293 cells stably expressing human H3R. Homogenize in
ice-cold TE buffer (50 mM Tris-HCI, 5 mM EDTA, pH 7.4).

¢ Incubation:
o Mix 20

g membrane protein with 1 nM
-N-

-methylhistamine (

~ 0.4 nM).

o Add increasing concentrations of 3-(2-Methoxyethyl)azepane derivative (

to
M).

o Control: Define non-specific binding using 10
M Thioperamide.

e Equilibrium: Incubate for 60 mins at 25°C (shaking).

o Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% polyethylenimine
(reduces non-specific binding of cationic ligands).

e Analysis: Measure radioactivity via liquid scintillation. Calculate

and convert to

using the Cheng-Prusoff equation:

Protocol B: cAMP Accumulation Functional Assay

Objective: Confirm inverse agonism/antagonism.[4][5][6][7][8]
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e Cell Line: CHO-K1 cells expressing hH3R and a cAMP-response element (CRE) luciferase
reporter.

o Stimulation:
o Agonist Mode: Treat cells with ligand alone (checks for partial agonism).
o Antagonist Mode: Co-treat with 100 nM (R)-

-methylhistamine (agonist) + Test Ligand.

o Inverse Agonist Mode: Treat cells with Forskolin (10

M) to elevate cCAMP, then add Test Ligand to observe reduction below basal levels (if
constitutive activity exists).

o Readout: Measure Luminescence. An increase in signal (reversal of agonist-induced
suppression) confirms antagonism.

Synthesis Workflow (Azepane Incorporation)

The incorporation of the 3-(2-Methoxyethyl)azepane head group into a full ligand typically
follows a convergent synthesis path.
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Figure 2: General synthesis workflow for coupling the azepane head group to a lipophilic tail.

Conclusion & Recommendation

3-(2-Methoxyethyl)azepane represents a versatile "Next-Generation" head group for H3
receptor ligands.
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Pros: It offers a distinct IP space compared to piperidines and avoids the metabolic toxicity of
imidazoles. The methoxyethyl side chain provides a handle to tune lipophilicity and receptor
subtype selectivity.

Cons: Native affinity (

nM) is generally lower than optimized piperidines (
nM) unless the "tail" region is highly optimized for the hydrophobic pocket of the H3 receptor.

Verdict: Recommended as a scaffold for Multi-Target Directed Ligands (MTDLS), particularly
where moderate H3 affinity is desired to avoid receptor downregulation, or when designing
dual H3/AChE inhibitors for Alzheimer's disease.

References

tazewska, D., et al. (2017). Biphenyloxy-alkyl-piperidine and azepane derivatives as
histamine H3 receptor ligands.[3][4] Bioorganic & Medicinal Chemistry, 25(20), 5503-5512.

Stark, H. (2003). Recent advances in histamine H3 receptor antagonists/inverse agonists.[6]
Expert Opinion on Therapeutic Patents, 13(6), 851-865.

Kigne, D., et al. (2023). Multitargeting Histamine H3 Receptor Ligands among Acetyl- and
Propionyl-Phenoxyalkyl Derivatives.[6] Molecules, 28(5), 2345.

Schwartz, J.C. (2011). The histamine H3 receptor: from discovery to clinical trials with
pitolisant. British Journal of Pharmacology, 163(4), 713-721.

ChemicalBook. 3-(2-Methoxyethyl)azepane Product Entry (CAS 1566236-20-1).[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.fishersci.com/us/en/browse/80013816/azepanes
https://www.chemeo.com/cid/45-483-6/2H-Azepine-3-4-5-6-tetrahydro-7-methoxy
https://www.chemeo.com/cid/45-483-6/2H-Azepine-3-4-5-6-tetrahydro-7-methoxy
https://pubmed.ncbi.nlm.nih.gov/28797771/
https://pubmed.ncbi.nlm.nih.gov/28797771/
https://www.scilit.com/publications/dab35ddaef08fdf54da0ab770ac5bc55
https://pubmed.ncbi.nlm.nih.gov/16432504/
https://pubmed.ncbi.nlm.nih.gov/16432504/
https://pdfs.semanticscholar.org/afad/0f07115e7373e58e69f9fec7a0ff1ee1fb93.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1751501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1751501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10641923/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10641923/
https://www.sigmaaldrich.com/JP/ja/search/azepane?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=azepane&type=product_name
https://www.echemi.com/supplier/pid_Seven1132-hexamethyleneimine.html
https://www.benchchem.com/product/b1471108/docs#comparative-analysis-3-2-methoxyethyl-azepane-vs-standard-h3-receptor-ligands
https://www.benchchem.com/product/b1471108/docs#comparative-analysis-3-2-methoxyethyl-azepane-vs-standard-h3-receptor-ligands
https://www.benchchem.com/product/b1471108/docs#comparative-analysis-3-2-methoxyethyl-azepane-vs-standard-h3-receptor-ligands
https://www.benchchem.com/product/b1471108/docs#comparative-analysis-3-2-methoxyethyl-azepane-vs-standard-h3-receptor-ligands
https://www.benchchem.com/product/b1471108?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1471108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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